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Compound of Interest

Compound Name: Esonarimod, (R)-

Cat. No.: B12739833 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

investigational compounds like Esonarimod, (R)-, is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe management of

Esonarimod waste. As no specific disposal guidelines for Esonarimod are readily available, the

following procedures are based on general best practices for the disposal of research-grade

pharmaceuticals and hazardous chemicals.

Chemical and Physical Properties of Esonarimod
A summary of the known chemical and physical properties of Esonarimod is crucial for a

preliminary risk assessment. The following data has been compiled from publicly available

resources.[1]
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Property Value Source

Molecular Formula C14H16O4S PubChem

Molecular Weight 280.34 g/mol PubChem

CAS Number 176107-74-7 PubChem

IUPAC Name

(2R)-2-

(acetylsulfanylmethyl)-4-(4-

methylphenyl)-4-oxobutanoic

acid

PubChem

XLogP3 1.9 PubChem

Proper Disposal Procedures for Esonarimod, (R)-
Given that Esonarimod is an active pharmaceutical ingredient and an antirheumatic agent, it

should be treated as a hazardous chemical waste.[2][3] The following step-by-step procedures

are recommended for its disposal.

1. Personal Protective Equipment (PPE): Before handling Esonarimod, ensure appropriate

PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

2. Waste Segregation: Proper segregation of waste is the first and most critical step.

Solid Waste:

Unused or expired pure Esonarimod powder.

Contaminated materials such as weighing paper, pipette tips, and gloves.
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Place all solid waste into a clearly labeled, dedicated hazardous waste container. The

container should be sealed to prevent leaks or spills.

Liquid Waste:

Solutions containing Esonarimod.

Solvents used to dissolve Esonarimod.

Collect all liquid waste in a sealed, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other incompatible waste streams.

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with Esonarimod.

Dispose of all sharps in a designated sharps container that is puncture-resistant and leak-

proof.

3. Labeling: All waste containers must be clearly and accurately labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "Esonarimod, (R)-"

The concentration (if in solution)

The date the waste was first added to the container

The primary hazards associated with the chemical (e.g., "Harmful if swallowed," "Irritant").

While a specific safety data sheet is not available, general precautions for pharmaceutical

compounds should be taken.[4][5]

4. Storage: Store hazardous waste containers in a designated, secure area away from general

laboratory traffic. The storage area should be well-ventilated and have secondary containment

to prevent the spread of any potential spills.
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5. Final Disposal: The final disposal of Esonarimod waste must be conducted through a

licensed hazardous waste disposal company. Do not dispose of Esonarimod down the drain or

in the regular trash.[6][7][8][9] Follow your institution's specific procedures for arranging a

hazardous waste pickup.

Experimental Protocols
While no specific experimental protocols for the disposal of Esonarimod were found in the

provided search results, the general principles of chemical waste management as outlined by

regulatory bodies should be followed. The disposal procedure itself can be considered a safety

protocol.

Visualizing the Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Esonarimod

waste in a laboratory setting.

Caption: Workflow for the safe disposal of Esonarimod waste.

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and any available Safety Data Sheets (SDS) for the most

accurate and compliant procedures. Follow all local, state, and federal regulations regarding

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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